1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-benzimidazole

• Molecular Formula: C19H29N3
• Molecular Weight: 299.5 g/mol
• IUPAC Name: 1-(3-methylbutyl)-2-(1-piperidin-1-ylethyl)benzimidazole
• InChI: InChI=1S/C19H29N3/c1-15(2)11-14-22-18-10-6-5-9-17(18)20-19(22)16(3)21-12-7-4-8-13-21/h5-6,9-10,15-16H,4,7-8,11-14H2,1-3H3
• InChI Key: BPGCJXAAQWGPQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=CC=CC=C2N=C1C(C)N3CCCCC3

Description

1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole is a complex organic compound that belongs to the class of benzodiazoles Benzodiazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole typically involves multi-step organic reactions. One common method includes the condensation of a suitable benzodiazole precursor with a piperidin-1-yl ethyl derivative under controlled conditions. The reaction may require catalysts such as Lewis acids and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure scalability and cost-effectiveness. Techniques such as continuous flow chemistry and the use of microreactor systems can enhance the efficiency and sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve hydrogenation using catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur at the benzodiazole ring or the piperidin-1-yl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Halogenated solvents and nucleophiles like sodium azide or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole involves its interaction with specific molecular targets. The piperidin-1-yl group may facilitate binding to receptors or enzymes, modulating their activity. The benzodiazole core can interact with nucleic acids or proteins, influencing cellular pathways and biological processes .

Comparison with Similar Compounds

Similar Compounds

• 1-(3-methylbutyl)-2-[1-(pyridin-3-yl)ethyl]-1H-1,3-benzodiazole
• 1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-imidazole

Uniqueness

1-(3-methylbutyl)-2-[1-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazole is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the piperidin-1-yl group and the 3-methylbutyl substituent enhances its potential for diverse applications compared to similar compounds .